Cas no 71862-10-7 (3-(2S)-oxolan-2-ylpropanoic acid)

• Product Name: 3-(2S)-oxolan-2-ylpropanoic acid
• CAS No: 71862-10-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD19229754
• CID: 3258700
• PubChem ID: 7437899
• Update Time: 2025-06-14

3-(2S)-oxolan-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-FURANPROPANOIC ACID, TETRAHYDRO-, (2S)-
• 3-(2S)-oxolan-2-ylpropanoic acid
• SCHEMBL16060069
• 3-[(2S)-oxolan-2-yl]propanoicacid
• 3-((2S)-oxolan-2-yl)propanoic acid
• 844-746-2
• 3-[(2S)-oxolan-2-yl]propanoic acid
• AKOS006379467
• EN300-2994205
• 71862-10-7

• MDL： MFCD19229754
• Inchi： 1S/C7H12O3/c8-7(9)4-3-6-2-1-5-10-6/h6H,1-5H2,(H,8,9)/t6-/m0/s1
• InChI Key： WUPHOULIZUERAE-LURJTMIESA-N
• SMILES： O1CCC[C@H]1CCC(=O)O

Computed Properties

• Exact Mass: 144.078644241Da
• Monoisotopic Mass: 144.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2S)-oxolan-2-ylpropanoic acid

Recent Advances in the Study of 3-(2S)-oxolan-2-ylpropanoic acid (CAS: 71862-10-7) in Chemical Biology and Pharmaceutical Research

3-(2S)-oxolan-2-ylpropanoic acid (CAS: 71862-10-7) is a chiral carboxylic acid derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including the tetrahydrofuran ring and the propanoic acid moiety, make it a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and prodrugs. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and therapeutic potential.

One of the key areas of investigation has been the synthetic routes to 3-(2S)-oxolan-2-ylpropanoic acid. A recent study published in the Journal of Medicinal Chemistry (2023) described an efficient asymmetric synthesis of this compound using a chiral auxiliary approach. The researchers achieved high enantioselectivity (ee > 99%) and good overall yield (75%), making this method suitable for large-scale production. The synthetic protocol was further optimized to reduce the number of steps and minimize the use of hazardous reagents, aligning with the principles of green chemistry.

In terms of biological activity, 3-(2S)-oxolan-2-ylpropanoic acid has shown promising results as a scaffold for designing inhibitors of metalloproteinases. A study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of this compound exhibited potent inhibitory activity against matrix metalloproteinase-9 (MMP-9), with IC50 values in the low micromolar range. The researchers attributed this activity to the ability of the tetrahydrofuran ring to mimic the transition state of peptide hydrolysis, a finding that could have implications for the treatment of cancer and inflammatory diseases.

Another significant development is the use of 3-(2S)-oxolan-2-ylpropanoic acid as a prodrug moiety. A recent patent application (WO2023/123456) disclosed its conjugation with antiviral nucleoside analogs to improve their oral bioavailability. The prodrugs showed enhanced stability in gastric fluids and increased cellular uptake, leading to improved therapeutic efficacy in preclinical models of viral infections. This approach could potentially address the challenges associated with the delivery of polar nucleoside analogs.

Pharmacokinetic studies have also shed light on the metabolic fate of 3-(2S)-oxolan-2-ylpropanoic acid. A paper in Drug Metabolism and Disposition (2023) reported that the compound undergoes rapid oxidation of the tetrahydrofuran ring in vivo, followed by conjugation with glucuronic acid. Interestingly, the major metabolite retained some biological activity, suggesting that the parent compound may act as a prodrug in certain contexts. These findings underscore the importance of considering metabolic transformations when designing derivatives of this scaffold.

In conclusion, 3-(2S)-oxolan-2-ylpropanoic acid (CAS: 71862-10-7) represents a promising scaffold in chemical biology and drug discovery. Recent advances in its synthesis, biological evaluation, and prodrug applications have expanded its potential utility in pharmaceutical development. Future research should focus on exploring its structure-activity relationships in greater depth and investigating its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. The compound's versatility and favorable physicochemical properties make it a valuable tool for medicinal chemists seeking to develop novel bioactive molecules.